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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875 Get Quote

Technical Support Center: Mechanical Testing of
Prisma VLC Dycal
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to addressing the challenges associated with the low

modulus of elasticity of Prisma VLC Dycal during mechanical testing.

Frequently Asked Questions (FAQs)
Q1: What is Prisma VLC Dycal?

Prisma VLC Dycal is a one-component, visible light-cured calcium hydroxide-based dental

liner.[1][2][3][4] It is designed for use in direct and indirect pulp capping and as a protective

base/liner under various dental restorative materials.[1] Its composition includes urethane

dimethacrylate resin, barium sulfate, and calcium hydroxide.

Q2: Why is the modulus of elasticity a critical property for dental liners?

The modulus of elasticity, or Young's modulus, indicates a material's stiffness. For a dental

liner, this property is crucial as it determines the material's ability to support a restoration under

the forces of chewing without deforming excessively. A liner with a very low modulus may not

provide adequate support, potentially leading to restoration failure.
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Q3: What does a "low modulus of elasticity" signify for Prisma VLC Dycal in mechanical

testing?

Prisma VLC Dycal has been shown to exhibit a lower modulus of elasticity compared to other

dental materials like glass ionomer cements.[5] This means it is more flexible and will deform

more under a given load. In a laboratory setting, this characteristic can present challenges in

obtaining accurate and reproducible mechanical testing results, as the material may not

behave in a linear-elastic manner up to a distinct failure point.

Q4: How does the composition of Prisma VLC Dycal contribute to its low modulus?

Prisma VLC Dycal is a resin-based calcium hydroxide liner. The presence of a flexible

urethane dimethacrylate resin matrix contributes to its lower stiffness compared to more rigid,

crystalline materials like set glass ionomer cements.

Troubleshooting Guide for Mechanical Testing
This guide addresses common issues encountered when performing mechanical tests on

Prisma VLC Dycal and other low-modulus dental materials.
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Problem Potential Cause(s) Recommended Solution(s)

Premature specimen failure or

fracture at very low loads in a

three-point bending test.

- High stress concentration at

the loading points. - Presence

of internal voids or defects

from improper specimen

preparation. - Inappropriate

span-to-depth ratio of the

specimen.

- Ensure proper alignment of

the loading nose and supports.

- Use a consistent and careful

technique to fill the specimen

mold, avoiding air entrapment.

Visually inspect specimens for

voids before testing. - Adhere

to the span-to-depth ratio

specified in relevant standards

(e.g., ISO 4049). For highly

flexible materials, a larger ratio

may be necessary to promote

bending rather than shear

failure.

Inconsistent or non-

reproducible compressive

strength results.

- Non-parallel loading surfaces

of the specimen. -

Misalignment of the specimen

in the testing machine. -

Inconsistent curing of the light-

cured material.

- Use a precision mold to

ensure flat and parallel

specimen ends. - Carefully

center the specimen on the

compression platens. -

Standardize the light-curing

protocol, including the distance

of the light source and the

curing time, to ensure uniform

polymerization throughout the

specimen.

Difficulty in determining the

linear-elastic region from the

stress-strain curve.

- The material exhibits

significant plastic deformation

at low stress levels. - The

material may not have a

distinct yield point.

- Use a high-resolution

extensometer to accurately

measure strain. - For materials

without a clear yield point, the

flexural or compressive

strength can be determined at

a specific strain (e.g., 0.2%

offset).
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Specimen "barreling" or

bulging during compressive

strength testing.

- Friction between the

specimen ends and the

compression platens.

- Lubricate the ends of the

specimen with a thin layer of a

suitable lubricant (e.g.,

petroleum jelly) to reduce

friction.

High variability in modulus of

elasticity measurements.

- Inconsistent specimen

dimensions. - Variations in the

crosshead speed of the testing

machine. - Environmental

factors such as temperature

and humidity.

- Use a calibrated digital

caliper to accurately measure

the dimensions of each

specimen. - Maintain a

constant and appropriate

crosshead speed as specified

in the testing standard. -

Conduct all tests in a

controlled environment with

stable temperature and

humidity.

Quantitative Data Summary
The following tables summarize the mechanical properties of Prisma VLC Dycal in comparison

to other commonly used dental liners.

Table 1: Modulus of Elasticity of Various Dental Liners
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Material Type
Modulus of
Elasticity (GPa)

Reference(s)

Prisma VLC Dycal
Resin-based Calcium

Hydroxide
0.5 - 2.0 [5]

Vitrebond
Resin-Modified Glass

Ionomer
4.0 - 8.0 [6]

Calcimol LC
Resin-based Calcium

Hydroxide
2.0 - 5.0 [7],[2]

TheraCal LC
Resin-Modified

Calcium Silicate
1.5 - 4.0 [7],[2],[8],[9]

Dycal (chemically

cured)
Calcium Hydroxide 0.2 - 0.5 [7],[8],[9]

Table 2: Compressive Strength of Various Dental Liners

Material Type
Compressive
Strength (MPa) - 24
hours

Reference(s)

Prisma VLC Dycal
Resin-based Calcium

Hydroxide
80 - 120 [10]

Vitrebond
Resin-Modified Glass

Ionomer
100 - 150 [7],[6]

Calcimol LC
Resin-based Calcium

Hydroxide
150 - 200 [7],[2],[11]

TheraCal LC
Resin-Modified

Calcium Silicate
100 - 180 [7],[2],[8],[9]

Dycal (chemically

cured)
Calcium Hydroxide 10 - 20 [7],[8],[9]

Experimental Protocols
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Three-Point Bending Test (Flexural Strength and
Modulus)
This protocol is based on ISO 4049 standards for polymer-based dental materials.[12][13][14]

Specimen Preparation:

Prepare bar-shaped specimens with dimensions of 25 mm x 2 mm x 2 mm using a high-

precision split mold.[12]

Carefully fill the mold with Prisma VLC Dycal, avoiding air entrapment.

Cover the mold with a transparent matrix strip and a glass slide to ensure a flat surface.

Light-cure the specimen from the top surface. For a 25 mm specimen, it is recommended

to cure at three equidistant points along the length for 20-40 seconds each, depending on

the manufacturer's instructions and the light-curing unit's intensity.

After curing, carefully remove the specimen from the mold and lightly polish any rough

edges with fine-grit sandpaper.

Store the specimens in distilled water at 37°C for 24 hours before testing.

Testing Procedure:

Use a universal testing machine with a three-point bending fixture.

Set the support span to 20 mm.[12]

Place the specimen on the supports, ensuring it is centered.

Apply a compressive load to the center of the specimen at a constant crosshead speed of

0.5 mm/min.[15]

Record the load-deflection curve until the specimen fractures.

Data Analysis:
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Calculate the flexural strength (σ) in Megapascals (MPa) using the formula: σ = 3FL /

2bh², where F is the maximum load at fracture (N), L is the support span (mm), b is the

specimen width (mm), and h is the specimen height (mm).

Calculate the flexural modulus (E) in Gigapascals (GPa) from the slope of the initial linear

portion of the load-deflection curve.

Compressive Strength Test
This protocol is based on general practices for dental cements.

Specimen Preparation:

Prepare cylindrical specimens with a diameter of 4 mm and a height of 6 mm using a

stainless steel mold.[7]

Place the mold on a glass slab and fill it with Prisma VLC Dycal in increments, light-

curing each increment for the recommended time to ensure thorough polymerization.

After the final increment is cured, cover the top surface with a matrix strip and a glass slide

and apply gentle pressure to create a flat surface.

Cure the top surface.

Carefully eject the specimen from the mold.

Store the specimens in distilled water at 37°C for 24 hours.

Testing Procedure:

Use a universal testing machine with parallel compression platens.

Place the specimen on the lower platen, ensuring its long axis is vertical.

Apply a compressive load at a constant crosshead speed of 1 mm/min until the specimen

fractures.[16]

Data Analysis:
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Calculate the compressive strength (CS) in Megapascals (MPa) using the formula: CS =

4F / πd², where F is the maximum load at fracture (N) and d is the diameter of the

specimen (mm).

Signaling Pathways and Experimental Workflows
Signaling Pathway for Reparative Dentin Formation
The application of calcium hydroxide-based materials like Prisma VLC Dycal to the dental pulp

initiates a signaling cascade that leads to the formation of a reparative dentin bridge. This

process involves the release of growth factors from the dentin matrix and the differentiation of

dental pulp stem cells.
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Caption: Signaling cascade in reparative dentin formation.
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Experimental Workflow for Mechanical Testing
The following diagram illustrates the logical flow of the mechanical testing process for Prisma
VLC Dycal.
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Caption: Workflow for mechanical properties testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1167875#addressing-the-low-modulus-of-elasticity-
of-prisma-vlc-dycal-in-mechanical-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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